Cas no 946741-63-5 (4-(2-Methoxyethoxy)-3-methylaniline)

• Product Name: 4-(2-Methoxyethoxy)-3-methylaniline
• CAS No: 946741-63-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5745031
• PubChem ID: 26189999
• Update Time: 2025-06-08

4-(2-Methoxyethoxy)-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-methoxyethoxy)-3-methyl-
• 4-(2-METHOXYETHOXY)-3-METHYLANILINE
• EN300-1294748
• 946741-63-5
• AKOS005263890
• SCHEMBL4658980
• 4-(2-Methoxyethoxy)-3-methylaniline

• Inchi： 1S/C10H15NO2/c1-8-7-9(11)3-4-10(8)13-6-5-12-2/h3-4,7H,5-6,11H2,1-2H3
• InChI Key： LYIRXTZCAWQRER-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-(2-Methoxyethoxy)-3-methylaniline

Professional Introduction to 4-(2-Methoxyethoxy)-3-methylaniline (CAS No. 946741-63-5)

4-(2-Methoxyethoxy)-3-methylaniline, with the chemical identifier CAS No. 946741-63-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a 4-(2-Methoxyethoxy)-3-methylaniline structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and as an intermediate in synthetic pathways. The unique arrangement of functional groups, including the methoxy and ethoxy side chains, makes it a versatile building block for further chemical modifications and derivatization.

The 4-(2-Methoxyethoxy)-3-methylaniline molecule exhibits a molecular formula of C₉H₁₃NO₂, with a molecular weight of approximately 171.22 g/mol. Its structural composition includes an aniline core substituted with a 2-methoxyethoxy group at the 4-position and a methyl group at the 3-position. This configuration imparts specific electronic and steric properties that are crucial for its reactivity and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of aniline and its related compounds. The methoxy and ethoxy substituents in 4-(2-Methoxyethoxy)-3-methylaniline contribute to its solubility and metabolic stability, making it an attractive candidate for drug design. Studies have shown that such modifications can enhance binding affinity to enzymes and receptors, which is essential for developing effective pharmaceuticals.

One of the most compelling aspects of CAS No. 946741-63-5 is its role as a precursor in synthesizing more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting various disease pathways. For instance, modifications of the aniline core have been explored in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of both methoxy and ethoxy groups allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of 4-(2-Methoxyethoxy)-3-methylaniline typically involves multi-step organic reactions, including nucleophilic substitution, alkylation, and reduction processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods align with modern pharmaceutical industry standards, ensuring that the final product meets stringent quality control requirements.

The pharmacological potential of this compound has been further investigated in preclinical studies. Researchers have focused on its interactions with proteins involved in metabolic disorders and neurodegenerative diseases. The structural features of CAS No. 946741-63-5 suggest that it may modulate enzyme activity by binding to specific pockets on target proteins. This has opened up new avenues for drug discovery, particularly in areas where traditional small molecules have struggled to find effective treatments.

In addition to its pharmaceutical applications, 4-(2-Methoxyethoxy)-3-methylaniline has shown promise in material science research. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These studies highlight the compound's versatility beyond traditional medicinal chemistry applications.

The regulatory landscape for compounds like CAS No. 946741-63-5 is designed to ensure safe and ethical use in research and development. Manufacturers must adhere to guidelines set forth by global regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA). These regulations cover aspects from synthesis to distribution, ensuring that researchers have access to high-quality materials while minimizing risks associated with chemical handling.

The future prospects for 4-(2-Methoxyethoxy)-3-methylaniline are promising, with ongoing research aiming to uncover new therapeutic applications and synthetic methodologies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to more efficient drug development pipelines. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.

In conclusion, CAS No. 946741-63-5, or more specifically referred to as 4-(2-Methoxyethoxy)-3-methylaniline, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and material science research alike. With continued exploration into its pharmacological properties and synthetic potential, this compound is poised to contribute significantly to future medical breakthroughs.